N-hexanoyl-L-Homoserine lactone-d3

• IUPAC Name: 6,6,6-trideuterio-N-[(3S)-2-oxooxolan-3-yl]hexanamide
• InChI: InChI=1S/C10H17NO3/c1-2-3-4-5-9(12)11-8-6-7-14-10(8)13/h8H,2-7H2,1H3,(H,11,12)/t8-/m0/s1/i1D3
• InChI Key: ZJFKKPDLNLCPNP-TUWYYBGVSA-N
• Canonical SMILES: CCCCCC(=O)NC1CCOC1=O
• Isomeric SMILES: [2H]C([2H])([2H])CCCCC(=O)N[C@H]1CCOC1=O
• Molecular Formula: C10H17NO3
• Molecular Weight: 202.27 g/mol

Description

N-hexanoyl-L-Homoserine lactone-d3 is a useful research compound. Its molecular formula is C10H17NO3 and its molecular weight is 202.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-hexanoyl-L-Homoserine lactone-d3 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-hexanoyl-L-Homoserine lactone-d3 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Quorum Sensing and Bioluminescence : C6-HSL is involved in quorum sensing, which regulates gene expression in bacteria like Vibrio fischeri, affecting phenomena such as bioluminescence (Schaefer et al., 1996).

• Stability and Interaction with Plants : The stability of C6-HSL varies with pH and temperature. It also interacts with plants differently; for example, legume plants like Lotus can rapidly degrade C6-HSL (Delalande et al., 2005).

• Synthesis and Structure : Studies on the synthesis of C6-HSL and its structural analysis provide insights into its role in bacterial communication. For instance, its infrared study in different solvents helps understand its behavior in biological contexts (Kim et al., 2011).

• Microbial Flocculant Production : C6-HSL enhances the production of microbial flocculants in Agrobacterium tumefaciens, indicating its role in microbial processes beyond quorum sensing (Yang et al., 2016).

• Quorum Quenching Systems : Novel systems using molecularly imprinted nanoparticles have been developed for enhancing the degradation of C6-HSL, demonstrating its role in quorum quenching (García López et al., 2019).

• AHL Signal Molecules Detection : Thin-layer chromatography has been utilized to detect and characterize C6-HSL, further emphasizing its importance in bacterial communication (Shaw et al., 1997).

• Biodegradation of Pollutants : C6-HSL plays a role in the biodegradation of aromatic compounds by Pseudomonas aeruginosa, suggesting its involvement in environmental remediation processes (Yong & Zhong, 2010).